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For Researchers, Scientists, and Drug Development Professionals

Introduction
AUY954 is a potent and selective aminocarboxylate analog of fingolimod, acting as a

sphingosine-1-phosphate receptor 1 (S1P₁) agonist.[1][2] Its mechanism of action, centered on

the modulation of lymphocyte trafficking, has positioned it as a compound of interest in

preclinical studies for autoimmune diseases and transplantation. This technical guide provides

a comprehensive overview of the currently available pharmacokinetic and pharmacodynamic

data on AUY954, tailored for researchers, scientists, and drug development professionals.

While specific quantitative pharmacokinetic parameters remain proprietary, this guide

synthesizes the existing preclinical data to offer a thorough understanding of its biological

activity.

Pharmacodynamics
The primary pharmacodynamic effect of AUY954 is the modulation of the S1P₁ receptor,

leading to a cascade of events that ultimately results in immunosuppression.

Mechanism of Action
AUY954 is a selective agonist for the S1P₁ receptor.[2] Upon binding, it induces the

internalization and degradation of the receptor, effectively acting as a functional antagonist.[3]

This prevents lymphocytes from egressing from secondary lymphoid organs, leading to their
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sequestration and a subsequent reduction of circulating lymphocytes in the peripheral blood.[1]

[3] This reduction in circulating immune cells is the cornerstone of its immunomodulatory

effects observed in preclinical models.

Receptor Selectivity
AUY954 exhibits high selectivity for the S1P₁ receptor over other S1P receptor subtypes. This

selectivity is crucial as engagement of other S1P receptors is associated with off-target effects.

Receptor Subtype EC₅₀ (nM)

S1P₁ 1.2

S1P₂ >10,000

S1P₃ 1,210

S1P₄ >1,000

S1P₅ 340

Table 1: In vitro selectivity of AUY954 for human S1P receptor subtypes as measured by

GTPγS binding assay.

Downstream Signaling
Activation of the S1P₁ receptor by AUY954 initiates downstream signaling cascades, including

the phosphorylation of protein kinases such as Akt and extracellular signal-regulated kinase

(ERK).[3] These pathways are integral to the cellular responses mediated by S1P₁, including

cell survival and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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